Cas no 2679818-08-5 ((3R)-2-(2,2,2-trifluoroacetyl)-1H,2H,3H,4H,9H-pyrido3,4-bindole-3-carboxylic acid)

• Product Name: (3R)-2-(2,2,2-trifluoroacetyl)-1H,2H,3H,4H,9H-pyrido3,4-bindole-3-carboxylic acid
• CAS No: 2679818-08-5
• MF: C₁₄H₁₁F₃N₂O₃
• MW: 312.243953943253
• CID: 5630197
• PubChem ID: 165926527
• Update Time: 2025-07-08

(3R)-2-(2,2,2-trifluoroacetyl)-1H,2H,3H,4H,9H-pyrido3,4-bindole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-2-(2,2,2-trifluoroacetyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylic acid
• 2679818-08-5
• EN300-28292426
• (3R)-2-(2,2,2-trifluoroacetyl)-1H,2H,3H,4H,9H-pyrido3,4-bindole-3-carboxylic acid

• Inchi： 1S/C14H11F3N2O3/c15-14(16,17)13(22)19-6-10-8(5-11(19)12(20)21)7-3-1-2-4-9(7)18-10/h1-4,11,18H,5-6H2,(H,20,21)/t11-/m1/s1
• InChI Key： GTUWGLQGFLVHKU-LLVKDONJSA-N
• SMILES： FC(C(N1CC2=C(C3C=CC=CC=3N2)C[C@@H]1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 312.07217670g/mol
• Monoisotopic Mass: 312.07217670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.4Ų

Additional information on (3R)-2-(2,2,2-trifluoroacetyl)-1H,2H,3H,4H,9H-pyrido3,4-bindole-3-carboxylic acid

Introduction to (3R)-2-(2,2,2-trifluoroacetyl)-1H,2H,3H,4H,9H-pyrido3,4-bindole-3-carboxylic Acid (CAS No. 2679818-08-5)

(3R)-2-(2,2,2-trifluoroacetyl)-1H,2H,3H,4H,9H-pyrido3,4-bindole-3-carboxylic acid is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2679818-08-5, belongs to the pyrido[3,4-b]indole class of molecules, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this compound, particularly the presence of a trifluoroacetyl group and a carboxylic acid moiety, make it a promising candidate for further investigation in medicinal chemistry.

The< strong>pyrido[3,4-b]indole scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets. This scaffold has been extensively studied for its potential in treating a wide range of diseases, including cancer, inflammation, and neurological disorders. The introduction of the< strong>trifluoroacetyl group at the 2-position of the indole ring enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors for drug efficacy and bioavailability.

The< strong>carboxylic acid functionality at the 3-position of the molecule provides a site for further derivatization and conjugation with other pharmacophores. This feature allows for the development of prodrugs or conjugates that can target specific tissues or enhance drug delivery systems. The stereochemistry at the 3-position, specifically the< strong>(3R) configuration, is also an important consideration in drug design as it can influence the binding affinity and selectivity of the compound towards its biological target.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The< strong>pyrido[3,4-b]indole derivatives have been particularly well-studied due to their broad spectrum of biological activities. For instance, several pyrido[3,4-b]indole-based compounds have shown promising results in preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression.

The< strong>trifluoroacetyl group, a common pharmacophore in drug design, has been shown to improve the pharmacokinetic properties of molecules by increasing their lipophilicity and reducing their susceptibility to metabolic degradation. This group is particularly effective in enhancing binding interactions with biological targets by forming hydrogen bonds and hydrophobic interactions. The incorporation of this group into< strong>(3R)-2-(2,2,2-trifluoroacetyl)-1H,2H,3H,4H,9H-pyrido3,4-bindole-3-carboxylic acid suggests that this compound may exhibit enhanced binding affinity and prolonged half-life compared to related analogs.

Moreover, the< strong>carboxylic acid moiety can serve as a linker for further chemical modifications. For example, it can be used to attach biomolecules such as peptides or antibodies through amide bond formation. This conjugation strategy has been widely used in antibody-drug conjugates (ADCs) and peptidomimetics to improve target specificity and therapeutic efficacy.

The synthesis of< strong>(3R)-2-(2,2,2-trifluoroacetyl)-1H,2H,3H,4H,9H-pyrido3,4-bindole-3-carboxylic acid involves multi-step organic transformations that require careful optimization to achieve high yields and enantiomeric purity. The key steps include condensation reactions to form the pyrido[3,4-b]indole core followed by functionalization at the 2- and 3-positions. Advanced synthetic techniques such as asymmetric catalysis have been employed to achieve the desired stereochemistry at the 3-position.

In conclusion,< strong>(3R)-2-(2，２，２-trifluoroacetyl)-1H，２Ｈ，３Ｈ，４Ｈ，９Ｈ-pyrido３，４-bindole-３-carboxylic acid(CAS No. 2679818-08-5) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of structural features makes it an attractive candidate for further development as a therapeutic agent or as a building block for more complex drug candidates. The ongoing research in this area continues to uncover new applications and derivatives that may revolutionize drug discovery and development.